Cas no 1249455-82-0 (2-4-(Propan-2-yl)-4h-1,2,4-triazol-3-ylacetic acid)

• Product Name: 2-4-(Propan-2-yl)-4h-1,2,4-triazol-3-ylacetic acid
• CAS No: 1249455-82-0
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5046692
• PubChem ID: 62696238
• Update Time: 2023-11-22

2-4-(Propan-2-yl)-4h-1,2,4-triazol-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]acetic acid
• 2-(4-propan-2-yl-1,2,4-triazol-3-yl)acetic acid
• 2-4-(Propan-2-yl)-4h-1,2,4-triazol-3-ylacetic acid

• Inchi： 1S/C7H11N3O2/c1-5(2)10-4-8-9-6(10)3-7(11)12/h4-5H,3H2,1-2H3,(H,11,12)
• InChI Key： ATRRAXPUJOOKMM-UHFFFAOYSA-N
• SMILES： OC(CC1=NN=CN1C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: -0.4
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles